3-Propyl-1-adamantanol
Description
3-Propyl-1-adamantanol (C₁₃H₂₂O) is a polycyclic tertiary alcohol characterized by a hydroxyl group at the 1-position of the adamantane cage and a propyl substituent at the 3-position. Its molecular weight is 194.31 g/mol, and it has been identified in ethnomedicinal plant extracts (e.g., Isodon rugosus) via GC-MS, with a retention time of 13.972 . The adamantane core imparts high thermal stability and lipophilicity, while the hydroxyl and propyl groups influence solubility and reactivity.
Properties
Molecular Formula |
C13H22O |
|---|---|
Molecular Weight |
194.31g/mol |
IUPAC Name |
3-propyladamantan-1-ol |
InChI |
InChI=1S/C13H22O/c1-2-3-12-5-10-4-11(6-12)8-13(14,7-10)9-12/h10-11,14H,2-9H2,1H3 |
InChI Key |
DASJOTIHKLXABK-UHFFFAOYSA-N |
SMILES |
CCCC12CC3CC(C1)CC(C3)(C2)O |
Canonical SMILES |
CCCC12CC3CC(C1)CC(C3)(C2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
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